8-(4-(2-chlorobenzyl)piperazin-1-yl)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(2-phenylethyl)purine-2,6-dione
• InChI: InChI=1S/C25H27ClN6O2/c1-29-22-21(23(33)28-25(29)34)32(12-11-18-7-3-2-4-8-18)24(27-22)31-15-13-30(14-16-31)17-19-9-5-6-10-20(19)26/h2-10H,11-17H2,1H3,(H,28,33,34)
• InChI Key: IVJVDUBCIDQHAC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=CC=C4Cl)CCC5=CC=CC=C5
• Molecular Formula: C25H27ClN6O2
• Molecular Weight: 479.0 g/mol

Description

8-(4-(2-chlorobenzyl)piperazin-1-yl)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H27ClN6O2 and its molecular weight is 478.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Cardiovascular Activity : New derivatives of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones were synthesized and evaluated for their cardiovascular activities, including electrocardiographic, antiarrhythmic, and hypotensive effects. Certain derivatives exhibited strong prophylactic antiarrhythmic activity and hypotensive activity, indicating potential for therapeutic applications in cardiovascular diseases (Chłoń-Rzepa et al., 2004).

• Serotonin Receptor Affinity and Pharmacological Evaluation : A study on 8-aminoalkyl derivatives of purine-2,6-dione revealed the design of compounds as potential ligands for serotonin receptors with potential psychotropic activity. Selected compounds displayed antidepressant-like and anxiolytic-like activities in in vivo models, suggesting the utility of purine derivatives in designing new treatments for mental health disorders (Chłoń-Rzepa et al., 2013).

• Luminescent Properties and Photo-induced Electron Transfer : Research into naphthalimide derivatives with piperazine substituents investigated their fluorescence and photo-induced electron transfer (PET) properties, potentially useful for developing novel fluorescent probes or materials for electronic applications (Gan et al., 2003).

• Inhibitors of Mycobacterium tuberculosis : A series of purine linked piperazine derivatives were synthesized as potential inhibitors of Mycobacterium tuberculosis. These compounds targeted the MurB enzyme to disrupt peptidoglycan biosynthesis, showing promise as new antituberculosis agents (Konduri et al., 2020).